molecular formula C5H12N2S B1204426 S-Isobutylisothiourea CAS No. 44744-73-2

S-Isobutylisothiourea

Cat. No. B1204426
CAS RN: 44744-73-2
M. Wt: 132.23 g/mol
InChI Key: MYEMTLRUESEWMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

S-Isobutylisothiourea, also known as S-Isobutylisothiourea, is a useful research compound. Its molecular formula is C5H12N2S and its molecular weight is 132.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality S-Isobutylisothiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about S-Isobutylisothiourea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

44744-73-2

Product Name

S-Isobutylisothiourea

Molecular Formula

C5H12N2S

Molecular Weight

132.23 g/mol

IUPAC Name

2-methylpropyl carbamimidothioate

InChI

InChI=1S/C5H12N2S/c1-4(2)3-8-5(6)7/h4H,3H2,1-2H3,(H3,6,7)

InChI Key

MYEMTLRUESEWMA-UHFFFAOYSA-N

SMILES

CC(C)CSC(=N)N

Canonical SMILES

CC(C)CSC(=N)N

Other CAS RN

44744-73-2

synonyms

S-isobutylisothiourea

Origin of Product

United States

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